Cas no 1000895-46-4 (2-​(diethoxymethyl)​pyrimidine)

• Product Name: 2-​(diethoxymethyl)​pyrimidine
• CAS No: 1000895-46-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD16988304
• CID: 1095462
• PubChem ID: 23294082
• Update Time: 2025-06-28

2-​(diethoxymethyl)​pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-?(diethoxymethyl)?pyrimidine
• 2-(Diethoxymethyl)pyrimidine
• SB56201
• Pyrimidine, 2-(diethoxymethyl)-
• SCHEMBL3941661
• DB-312843
• 1000895-46-4
• TXBRTFNTEOEZPB-UHFFFAOYSA-N
• 2-​(diethoxymethyl)​pyrimidine

• MDL： MFCD16988304
• Inchi： 1S/C9H14N2O2/c1-3-12-9(13-4-2)8-10-6-5-7-11-8/h5-7,9H,3-4H2,1-2H3
• InChI Key： TXBRTFNTEOEZPB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1N=CC=CN=1)OCC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.2Ų

Additional information on 2-​(diethoxymethyl)​pyrimidine

Introduction to 2-(diethoxymethyl)pyrimidine (CAS No. 1000895-46-4)

2-(diethoxymethyl)pyrimidine, with the chemical identifier CAS No. 1000895-46-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound, featuring a pyrimidine core substituted with two diethoxymethyl groups, has garnered attention due to its versatile applications in the development of novel agrochemicals and pharmaceutical agents. The unique structural motif of 2-(diethoxymethyl)pyrimidine makes it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular frameworks.

The compound’s molecular structure consists of a six-membered pyrimidine ring, which is a well-known scaffold in medicinal chemistry, integrated with two ethoxy groups attached to a methyl group. This configuration imparts distinct reactivity patterns that are exploited in various synthetic pathways. The presence of the diethoxymethyl substituents enhances the compound’s ability to participate in nucleophilic substitution reactions, making it a crucial building block for the synthesis of more elaborate molecules.

In recent years, 2-(diethoxymethyl)pyrimidine has been extensively studied for its potential in pharmaceutical applications. Its structural features are reminiscent of several bioactive molecules, suggesting that it could serve as a precursor for drugs targeting various therapeutic areas. Notably, researchers have explored its utility in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyrimidine core is particularly relevant here, as it is a common pharmacophore in kinase inhibitors due to its ability to interact favorably with biological targets.

One of the most compelling aspects of 2-(diethoxymethyl)pyrimidine is its role in the synthesis of agrochemicals. Pyrimidine derivatives are widely used in pesticides and herbicides due to their efficacy and selectivity. The diethoxymethyl groups provide additional handles for chemical modification, allowing chemists to fine-tune the properties of agrochemicals for specific applications. For instance, recent studies have demonstrated the use of 2-(diethoxymethyl)pyrimidine in the preparation of novel herbicides that exhibit improved environmental compatibility while maintaining high efficacy against weeds.

The compound’s reactivity also makes it an attractive candidate for material science applications. Researchers have investigated its potential as a monomer or intermediate in polymer synthesis, where its ability to form stable heterocyclic structures could lead to the development of advanced materials with tailored properties. These materials might find applications in electronics, coatings, or even biodegradable plastics.

From a synthetic chemistry perspective, 2-(diethoxymethyl)pyrimidine exemplifies the importance of heterocyclic compounds as versatile intermediates. Its synthesis typically involves multi-step processes that showcase modern techniques such as cross-coupling reactions and catalytic hydrogenation. The optimization of these synthetic routes has been a focus of academic and industrial research, aiming to improve yield and reduce environmental impact.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-(diethoxymethyl)pyrimidine due to their potential therapeutic benefits. By modifying the substituents on the pyrimidine ring or introducing additional functional groups, researchers can generate libraries of compounds for high-throughput screening. This approach has led to several promising candidates that are currently undergoing further investigation in clinical trials.

Moreover, the agrochemical sector has leveraged the structural versatility of 2-(diethoxymethyl)pyrimidine to develop next-generation crop protection agents. These compounds often combine efficacy with reduced toxicity profiles, addressing growing concerns about sustainable agriculture practices. The ability to fine-tune their properties through chemical modifications allows for targeted action against specific pests or weeds while minimizing harm to non-target organisms.

In conclusion,2-(diethoxymethyl)pyrimidine (CAS No. 1000895-46-4) represents a cornerstone compound in both pharmaceutical and agrochemical research. Its unique structural features and reactivity make it indispensable for synthesizing complex molecules with potential applications across multiple industries. As research continues to uncover new possibilities for this compound, its significance is likely to grow further, solidifying its place as a key player in modern chemical innovation.